Cas no 1443741-37-4 (N-benzyl-3-propylpyrrolidin-3-amine)

N-benzyl-3-propylpyrrolidin-3-amine structure
1443741-37-4 structure
Product Name:N-benzyl-3-propylpyrrolidin-3-amine
CAS No:1443741-37-4
MF:C14H22N2
MW:218.337883472443
CID:2117082
Update Time:2023-11-19

N-benzyl-3-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-3-propylpyrrolidin-3-amine
    • CID 101043250
    • 3-Pyrrolidinamine, N-(phenylmethyl)-3-propyl-
    • Inchi: 1S/C14H22N2/c1-2-8-14(9-10-15-12-14)16-11-13-6-4-3-5-7-13/h3-7,15-16H,2,8-12H2,1H3
    • InChI Key: PROGGNBRWVTRPZ-UHFFFAOYSA-N
    • SMILES: N1CCC(CCC)(C1)NCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 199
  • Topological Polar Surface Area: 24.1

Experimental Properties

  • Density: 0.99±0.1 g/cm3(Predicted)
  • Boiling Point: 323.5±35.0 °C(Predicted)
  • pka: 9.78±0.10(Predicted)
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